Cas no 1518600-45-7 (2-methyl-3-(5-methylpyridin-2-yl)propanoic acid)

• Product Name: 2-methyl-3-(5-methylpyridin-2-yl)propanoic acid
• CAS No: 1518600-45-7
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 6564055
• PubChem ID: 81311354
• Update Time: 2025-11-01

2-methyl-3-(5-methylpyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(5-methylpyridin-2-yl)propanoic acid
• 1518600-45-7
• EN300-2000467
• AKOS019883413

• Inchi： 1S/C10H13NO2/c1-7-3-4-9(11-6-7)5-8(2)10(12)13/h3-4,6,8H,5H2,1-2H3,(H,12,13)
• InChI Key： BRUJROASAIFHBM-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1C=CC(C)=CN=1)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2-methyl-3-(5-methylpyridin-2-yl)propanoic acid

2-Methyl-3-(5-Methylpyridin-2-Yl)Propanoic Acid (CAS No. 1518600-45-7)

2-Methyl-3-(5-Methylpyridin-2-Yl)Propanoic Acid, also known by its CAS number 1518600-45-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a propanoic acid backbone with a substituted pyridine ring. The presence of methyl groups at specific positions on the molecule contributes to its distinct chemical properties and potential applications.

The molecular structure of 2-Methyl-3-(5-Methylpyridin-2-Yl)Propanoic Acid is defined by a propanoic acid moiety (CH₂CH₂COOH) attached to a pyridine ring substituted with methyl groups at the 2 and 5 positions. This arrangement imparts the compound with both acidic and aromatic characteristics, making it a versatile building block in organic synthesis. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents.

One of the most notable aspects of this compound is its role in drug discovery. Researchers have explored its ability to act as a precursor for more complex molecules with therapeutic potential. For instance, modifications to the pyridine ring or the propanoic acid group have been shown to enhance bioavailability and target specificity. These findings underscore the importance of 2-Methyl-3-(5-Methylpyridin-2-Yl)Propanoic Acid in advancing medicinal chemistry.

In terms of synthesis, several methods have been reported for the preparation of CAS No. 1518600-45-7. Traditional approaches involve multi-step reactions, including nucleophilic substitutions and oxidations, while modern techniques leverage catalytic processes to improve efficiency and yield. The choice of synthetic pathway often depends on the scale of production and the desired purity levels.

The physical properties of this compound are also worth noting. It has a melting point of approximately 120°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 2-Methyl-3-(5-Methylpyridin-2-Yl)Propanoic Acid. Quantum mechanical calculations have revealed that the methyl substituents on the pyridine ring significantly influence the molecule's electron distribution, which could be exploited in designing more efficient catalysts or sensors.

In conclusion, 2-Methyl-3-(5-Methylpyridin-2-Yl)Propanoic Acid (CAS No. 1518600-45-7) stands out as a valuable compound in contemporary chemical research. Its unique structure, coupled with recent breakthroughs in synthetic and computational methods, positions it as a key player in advancing both academic and industrial applications.